Cas no 84682-19-9 (Acetic acid,2-methoxy-, 2-phenylethyl ester)
84682-19-9 structure
Product Name:Acetic acid,2-methoxy-, 2-phenylethyl ester
CAS No:84682-19-9
MF:C11H14O3
MW:194.227063655853
CID:722882
PubChem ID:568896
Update Time:2025-04-19
Acetic acid,2-methoxy-, 2-phenylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-methoxy-, 2-phenylethyl ester
- 2-phenylethyl 2-methoxyacetate
- 2-phenylethyl methoxyacetate
- UNII-RV6TFZ578J
- 2-Phenylethyl methoxyacetate #
- DTXSID50233669
- NS00038605
- EINECS 283-581-5
- RV6TFZ578J
- Methoxyacetic acid, 2-phenylethyl ester
- 84682-19-9
- LJRZTWFJDUIJGJ-UHFFFAOYSA-N
- SCHEMBL7164706
- Acetic acid, methoxy-, 2-phenylethyl ester
-
- Inchi: 1S/C11H14O3/c1-13-9-11(12)14-8-7-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3
- InChI Key: LJRZTWFJDUIJGJ-UHFFFAOYSA-N
- SMILES: O(C(COC)=O)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 194.094294304g/mol
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 35.5Ų
Acetic acid,2-methoxy-, 2-phenylethyl ester Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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